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Compound of Interest

Compound Name: 2-Fluoro-4-nitrobenzamide

CAS No.: 350-32-3

Cat. No.: B1321429

Get Quote

CAS Number: 350-32-3

This technical guide provides a comprehensive overview of 2-Fluoro-4-nitrobenzamide, a key

intermediate in organic synthesis. The document is intended for researchers, scientists, and

professionals in the field of drug development and chemical manufacturing.

Chemical and Physical Properties
2-Fluoro-4-nitrobenzamide is a stable, solid organic compound. Its key physicochemical

properties are summarized in the table below, providing a foundation for its use in various

chemical reactions and processes.
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Property Value Reference

CAS Number 350-32-3 [1]

Molecular Formula C₇H₅FN₂O₃ [1]

Molecular Weight 184.12 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point

Not explicitly found for 2-

Fluoro-4-nitrobenzamide, but

its precursor 2-Fluoro-4-

nitrobenzoic acid has a melting

point of 174.5–177 °C.

[3][4]

Boiling Point Not available

Solubility
Soluble in many organic

solvents.

SMILES
O=C(N)C1=CC=C(--INVALID-

LINK--=O)C=C1F
[2]

InChI

InChI=1S/C7H5FN2O3/c8-6-3-

4(10(12)13)1-2-5(6)7(9)11/h1-

3H,(H2,9,11)

[1]

Synthesis and Experimental Protocols
2-Fluoro-4-nitrobenzamide is primarily synthesized from its corresponding carboxylic acid, 2-

fluoro-4-nitrobenzoic acid. The general synthetic approach involves the activation of the

carboxylic acid followed by amidation.

Synthesis of the Precursor: 2-Fluoro-4-nitrobenzoic acid
A common method for the synthesis of 2-fluoro-4-nitrobenzoic acid is the oxidation of 2-fluoro-

4-nitrotoluene.

Experimental Protocol: Oxidation of 2-Fluoro-4-nitrotoluene
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This protocol is adapted from a procedure for a similar oxidation reaction.

Materials: 2-fluoro-4-nitrotoluene, potassium permanganate (KMnO₄), sodium hydroxide

(NaOH), hydrochloric acid (HCl), Celite.

Procedure:

A mixture of 2-fluoro-4-nitrotoluene, a phase transfer catalyst (e.g., tetrabutylammonium

bromide), and aqueous NaOH is prepared in a reaction vessel.

Potassium permanganate is added portion-wise to the stirred mixture.

The reaction is heated to facilitate the oxidation. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and filtered through

a pad of Celite to remove manganese dioxide (MnO₂).

The filtrate is acidified with concentrated HCl to a pH of 2, which precipitates the 2-fluoro-

4-nitrobenzoic acid.

The solid product is collected by vacuum filtration, washed with cold water, and dried.

Synthesis of 2-Fluoro-4-nitrobenzamide from 2-Fluoro-4-
nitrobenzoic acid
The conversion of the carboxylic acid to the amide can be achieved through the formation of an

acyl chloride intermediate.

Experimental Protocol: Amidation of 2-Fluoro-4-nitrobenzoic acid

Materials: 2-Fluoro-4-nitrobenzoic acid, thionyl chloride (SOCl₂) or oxalyl chloride, an

appropriate solvent (e.g., dichloromethane, THF), and a source of ammonia (e.g.,

ammonium hydroxide or ammonia gas).

Procedure:

2-Fluoro-4-nitrobenzoic acid is dissolved in a suitable anhydrous solvent.
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Thionyl chloride or oxalyl chloride is added dropwise to the solution, often with a catalytic

amount of dimethylformamide (DMF). The reaction mixture is typically stirred at room

temperature or gently heated until the evolution of gas ceases, indicating the formation of

the acyl chloride.

The excess chlorinating agent and solvent are removed under reduced pressure.

The crude acyl chloride is redissolved in an anhydrous solvent and cooled in an ice bath.

A solution of aqueous ammonium hydroxide is added dropwise, or ammonia gas is

bubbled through the solution.

The reaction mixture is stirred, allowing the amide to form.

The product is then isolated by filtration or extraction, followed by purification, which may

involve recrystallization or column chromatography.

Spectroscopic Characterization
While a comprehensive public database of the spectra for 2-Fluoro-4-nitrobenzamide is not

readily available, the expected spectroscopic features can be predicted based on its structure

and data from similar compounds. Commercial suppliers often provide spectra upon request.[5]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show signals corresponding to the aromatic protons

and the amide protons. The aromatic region will display complex splitting patterns due to the

fluorine and nitro group substituents. The amide protons will likely appear as a broad singlet.

¹³C NMR Spectroscopy
The carbon NMR spectrum will show distinct signals for each of the seven carbon atoms in the

molecule. The chemical shifts will be influenced by the electron-withdrawing effects of the

fluorine and nitro groups, as well as the amide functionality.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the functional groups present:
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N-H stretching: Two bands in the region of 3400-3200 cm⁻¹ for the primary amide.

C=O stretching: A strong absorption around 1680-1640 cm⁻¹ for the amide carbonyl.

N-O stretching (nitro group): Two strong bands around 1550-1500 cm⁻¹ and 1350-1300

cm⁻¹.

C-F stretching: An absorption in the region of 1250-1000 cm⁻¹.

Mass Spectrometry
The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight

of the compound (184.12 g/mol ). Fragmentation patterns would be consistent with the loss of

the amide group, nitro group, and other fragments.

Applications in Organic Synthesis
2-Fluoro-4-nitrobenzamide is a valuable building block for the synthesis of more complex

molecules, particularly in the pharmaceutical industry. It serves as a precursor to other key

intermediates.

Synthesis of 2-Fluoro-4-nitrobenzonitrile
2-Fluoro-4-nitrobenzamide can be dehydrated to form 2-fluoro-4-nitrobenzonitrile, a versatile

intermediate in medicinal chemistry.

Reaction Scheme:

2-Fluoro-4-nitrobenzamide 2-Fluoro-4-nitrobenzonitrile Dehydration (e.g., P₂O₅)

Click to download full resolution via product page

Dehydration of 2-Fluoro-4-nitrobenzamide.

A patent describes the reaction of 2-fluoro-4-nitrobenzamide with a dehydrating agent such

as phosphorus pentoxide (P₂O₅) to yield 2-fluoro-4-nitrobenzonitrile.[6]
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Synthesis of N-methyl-2-fluoro-4-nitrobenzamide
The amide can be N-alkylated to produce derivatives such as N-methyl-2-fluoro-4-
nitrobenzamide, another important synthetic intermediate.

Safety and Handling
2-Fluoro-4-nitrobenzamide should be handled with appropriate safety precautions in a well-

ventilated laboratory environment.

Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:

Wear protective gloves, eye protection, and face protection.

Avoid breathing dust.

Use only outdoors or in a well-ventilated area.

Wash skin thoroughly after handling.

Logical Workflow for Synthesis and Application
The following diagram illustrates the logical workflow from the starting material to the

application of 2-Fluoro-4-nitrobenzamide as a synthetic intermediate.
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Synthetic and Application Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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